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Compound of Interest

Compound Name:
4-(2-

Fluorophenoxymethyl)benzonitrile

Cat. No.: B1291947 Get Quote

Disclaimer: Direct experimental data for the physical characteristics of 4-(2-
Fluorophenoxymethyl)benzonitrile are not readily available in public scientific literature and

chemical databases. This guide provides a comprehensive overview of the physical

characteristics of a structurally related compound, 4-Fluorobenzonitrile, and details the

standard experimental protocols for determining these properties. This information is intended

to serve as a valuable reference for the characterization of 4-(2-
Fluorophenoxymethyl)benzonitrile or similar novel benzonitrile derivatives.

Introduction
Benzonitrile derivatives are a significant class of compounds in medicinal chemistry and

materials science, often serving as key building blocks in the synthesis of pharmaceuticals and

functional materials. A thorough understanding of their physical characteristics is paramount for

drug design, process development, and quality control. This guide outlines the key physical

properties of 4-Fluorobenzonitrile, a related compound, and provides detailed methodologies

for their experimental determination.

Physical Characteristics of 4-Fluorobenzonitrile
The following table summarizes the key physical properties of 4-Fluorobenzonitrile, which can

serve as a reference point for estimating the properties of 4-(2-
Fluorophenoxymethyl)benzonitrile.
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Property Value Unit

Molecular Formula C₇H₄FN -

Molecular Weight 121.11 g/mol

Melting Point 32-34 °C

Boiling Point 188 °C at 750 mmHg

Solubility

Insoluble in water. Soluble in

Chloroform, Ethyl Acetate.[1]

[2]

-

Appearance
White crystalline low melting

solid.[1]
-

Density 1.1070 g/cm³

Refractive Index 1.4925 -

Flash Point 65 °C (closed cup)

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the primary

physical characteristics of solid and liquid organic compounds.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.[3] Pure crystalline compounds

typically exhibit a sharp melting point range of 0.5-1.0°C.[3]

Method: Capillary Tube Method using a Melting Point Apparatus

Sample Preparation: A small amount of the dry, finely powdered sample is packed into a

capillary tube, sealed at one end, to a height of about 1-2 mm.[4]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a thermometer.[4][5]
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Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute.[3][6]

Observation: The temperature at which the first liquid appears is recorded as the beginning

of the melting range. The temperature at which the entire solid has turned into a clear liquid

is recorded as the end of the melting range.[3][5]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[7]

Method: Micro Boiling Point Determination (Capillary Method)

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed in a

fusion tube.[8][9]

Apparatus Setup: A capillary tube, sealed at one end, is placed into the fusion tube with the

open end submerged in the liquid.[7][9] The fusion tube is then attached to a thermometer.

Heating: The apparatus is heated gently in a Thiele tube or an aluminum block.[7][8]

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. Heating is stopped, and the liquid is allowed to cool. The temperature at which

the liquid begins to enter the capillary tube is recorded as the boiling point.[10]

Solubility Determination
Solubility provides insights into the polarity and potential intermolecular interactions of a

compound.

Method: Qualitative Solubility Testing

Sample Preparation: A small, measured amount of the compound (e.g., 10 mg of a solid or

2-3 drops of a liquid) is placed in a test tube.[11]

Solvent Addition: A small volume of the solvent (e.g., 1 mL of water) is added to the test tube.

[12]
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Observation: The mixture is vigorously shaken or stirred for a set period (e.g., 60 seconds).

[12] The compound is classified as soluble if a homogeneous solution forms, and insoluble if

it remains as a separate phase.[11]

Systematic Testing: This process is repeated with a range of solvents of varying polarity and

pH, such as:

Water (H₂O)

5% Sodium Hydroxide (NaOH) solution

5% Sodium Bicarbonate (NaHCO₃) solution

5% Hydrochloric Acid (HCl) solution

Organic solvents (e.g., ether, chloroform, ethyl acetate)[13]

Experimental and Logical Workflow Diagrams
The following diagrams illustrate common workflows in the synthesis and characterization of

benzonitrile derivatives.
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Caption: General workflow for the synthesis and purification of a benzonitrile derivative.
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Caption: Workflow for the physicochemical characterization of a synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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